Cas no 1807268-38-7 (2-Chloromethyl-5-cyano-4-(difluoromethyl)benzenesulfonyl chloride)

• Product Name: 2-Chloromethyl-5-cyano-4-(difluoromethyl)benzenesulfonyl chloride
• CAS No: 1807268-38-7
• MF: C₉H₅Cl₂F₂NO₂S
• MW: 300.109306097031
• CID: 4980177
• Update Time: 2025-05-22

2-Chloromethyl-5-cyano-4-(difluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-cyano-4-(difluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H5Cl2F2NO2S/c10-3-5-1-7(9(12)13)6(4-14)2-8(5)17(11,15)16/h1-2,9H,3H2
• InChI Key： DHHMYMZVJGBNML-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C(C(F)F)=CC=1CCl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 2-Chloromethyl-5-cyano-4-(difluoromethyl)benzenesulfonyl chloride

Research Briefing on 2-Chloromethyl-5-cyano-4-(difluoromethyl)benzenesulfonyl chloride (CAS: 1807268-38-7)

2-Chloromethyl-5-cyano-4-(difluoromethyl)benzenesulfonyl chloride (CAS: 1807268-38-7) is a specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its reactive sulfonyl chloride and chloromethyl groups, serves as a critical building block in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its utility in the development of novel therapeutics for conditions such as inflammatory diseases, cancer, and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Chloromethyl-5-cyano-4-(difluoromethyl)benzenesulfonyl chloride as a precursor for the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against CA-IX, a biomarker associated with hypoxic tumors, suggesting its potential application in cancer therapy. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's selectivity and efficacy.

Another notable application of this intermediate was reported in a 2024 ACS Chemical Biology article, where it was utilized to develop covalent inhibitors of SARS-CoV-2 main protease (M^pro). The study emphasized the compound's ability to form stable adducts with the protease's active site cysteine residue, thereby blocking viral replication. This finding underscores the versatility of 2-Chloromethyl-5-cyano-4-(difluoromethyl)benzenesulfonyl chloride in addressing emerging infectious diseases.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and purity of this intermediate. A 2023 Organic Process Research & Development paper detailed a novel purification protocol that minimizes byproduct formation during its synthesis, ensuring higher yields for industrial-scale production. This development is particularly relevant for pharmaceutical companies aiming to incorporate the compound into large-scale drug manufacturing pipelines.

In conclusion, 2-Chloromethyl-5-cyano-4-(difluoromethyl)benzenesulfonyl chloride (CAS: 1807268-38-7) continues to play a pivotal role in the design of next-generation therapeutics. Its unique chemical properties and adaptability make it a valuable asset in both academic and industrial research settings. Future studies are expected to explore its applications in targeted drug delivery systems and combination therapies, further expanding its impact on the field of chemical biology and medicine.